ethyl 3-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]benzoate

• IUPAC Name: ethyl 3-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]benzoate
• InChI: InChI=1S/C17H19N3O2/c1-3-22-17(21)12-6-4-7-13(10-12)20-16-14-8-5-9-15(14)18-11(2)19-16/h4,6-7,10H,3,5,8-9H2,1-2H3,(H,18,19,20)
• InChI Key: HUIASHRJISCINQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC2=NC(=NC3=C2CCC3)C
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

Ethyl 3-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community. It is synthesized using a specific method and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 3-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]benzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response. It also has been shown to induce apoptosis in cancer cells, which is the programmed cell death of abnormal cells.
Biochemical and Physiological Effects:
Studies have shown that ethyl 3-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]benzoate has anti-inflammatory and analgesic effects. It has been shown to reduce the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. Additionally, it has been shown to reduce pain in animal models of inflammation. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]benzoate in lab experiments is its ability to inhibit the activity of certain enzymes involved in the inflammatory response. This makes it a useful tool for studying the mechanisms of inflammation and potential therapeutic targets. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for the study of ethyl 3-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]benzoate. One direction is to further investigate its anti-inflammatory and analgesic properties and potential therapeutic applications. Another direction is to study its potential as a cancer therapeutic and to further understand its mechanism of action. Additionally, it may be useful to investigate its potential for treating other conditions such as autoimmune diseases.

Scientific Research Applications

Ethyl 3-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]benzoate has been extensively studied for its potential as a therapeutic agent. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions. Additionally, it has been studied for its potential as a cancer therapeutic due to its ability to inhibit the growth of cancer cells.